[3-(2-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine

• IUPAC Name: [3-(2-propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine
• InChI: InChI=1S/C15H21N/c1-11(2)12-5-3-4-6-13(12)15-7-14(8-15,9-15)10-16/h3-6,11H,7-10,16H2,1-2H3
• InChI Key: GTQQOZDIGWFXKK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1C23CC(C2)(C3)CN
• Molecular Formula: C15H21N
• Molecular Weight: 215.33 g/mol
• CAS No.: 2287314-34-3

Description

“[3-(2-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine” is a chemical compound with the molecular formula C15H21N. It is a derivative of bicyclo[1.1.1]pentane (BCP) species.

Synthesis Analysis

The synthesis of BCP derivatives like “this compound” can be achieved through a continuous flow process. This process generates [1.1.1]propellane on demand, which can then be derivatized into various BCP species. The throughput of this process can reach up to 8.5 mmol h−1, providing an attractive and straightforward access to gram quantities of selected BCP building blocks.

Molecular Structure Analysis

The molecular structure of “this compound” is based on the BCP core structure. The BCP core is a highly strained structure, which allows it to participate in a range of strain-releasing reactions.

Chemical Reactions Analysis

The chemical reactions involving BCP derivatives like “this compound” typically involve the generation of [1.1.1]propellane and its subsequent derivatization into various BCP species. A continuous photochemical transformation of [1.1.1]propellane into valuable BCPs bearing mixed ester/acyl chloride moieties has also been developed.

Physical and Chemical Properties Analysis

The molecular weight of “this compound” is 215.34. Other physical and chemical properties are not explicitly mentioned in the available resources.

Future Directions

The future directions in the research and application of BCP derivatives like “[3-(2-Propan-2-ylphenyl)-1-bicyclo[1.1.1]pentanyl]methanamine” could involve the development of new methods for the synthesis of these compounds. There has been a resurgent interest in their chemistry driven by the pharmaceutical industry’s increasing desire for new methods to access cyclobutanes and azetidines.